1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(4-cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c1-12(11(16)17)3-5-15(8-12)10-6-9(7-13)2-4-14-10/h2,4,6H,3,5,8H2,1H3,(H,16,17)
• InChI Key: SQENDWVFCBDDOS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)C2=NC=CC(=C2)C#N)C(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid, also known as CPMA, is a chemical compound that has been studied for its potential applications in scientific research. CPMA is a pyrrolidine derivative that has a unique chemical structure, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid is not well understood. It is believed that this compound forms stable complexes with metal ions, which may play a role in its biological activity. This compound has also been shown to inhibit the activity of certain enzymes, which may contribute to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This compound has also been shown to have antioxidant activity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid is its unique chemical structure, which makes it a promising candidate for various research applications. This compound has also been shown to form stable complexes with metal ions, which may make it useful in catalysis and as a sensor for metal ions. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry. This compound is also a relatively new compound, and its biological activity and potential therapeutic effects are not well understood.

Future Directions

There are several future directions for research on 1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid. One area of research is the development of new synthetic methods for this compound. Another area of research is the study of this compound as a ligand for metal ions, with a focus on its potential applications in catalysis and as a sensor for metal ions. This compound could also be studied for its potential therapeutic effects, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Overall, this compound is a promising compound that has the potential to contribute to various areas of scientific research.

Synthesis Methods

The synthesis of 1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid involves a multi-step process that starts with the reaction of 4-cyanopyridine with ethyl 2-oxo-4-phenylbutyrate. The resulting product is then reacted with methylamine to form the intermediate, which is then cyclized to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(4-Cyanopyridin-2-yl)-3-methylpyrrolidine-3-carboxylic acid has been studied for its potential applications in scientific research. One of the main areas of research is its use as a ligand for metal ions. This compound has been shown to form stable complexes with metal ions such as copper, zinc, and nickel. These complexes have been studied for their potential applications in catalysis and as sensors for metal ions.